Cas no 2287309-85-5 (3-(2-Fluorophenyl)azetidin-3-ol hydrochloride)

• Product Name: 3-(2-Fluorophenyl)azetidin-3-ol hydrochloride
• CAS No: 2287309-85-5
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5762499
• PubChem ID: 137945286
• Update Time: 2025-05-20

3-(2-Fluorophenyl)azetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3487915751
• 3-(2-Fluorophenyl)azetidin-3-ol hydrochloride
• 2287309-85-5
• 3-(2-Fluorophenyl)azetidin-3-ol;hydrochloride
• CS-0353363
• EN300-6740239

• Inchi： 1S/C9H10FNO.ClH/c10-8-4-2-1-3-7(8)9(12)5-11-6-9;/h1-4,11-12H,5-6H2;1H
• InChI Key： BNSHFXMZPSAOGJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C1(CNC1)O

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-Fluorophenyl)azetidin-3-ol hydrochloride

3-(2-Fluorophenyl)azetidin-3-ol Hydrochloride: A Comprehensive Overview

The compound 3-(2-Fluorophenyl)azetidin-3-ol hydrochloride, identified by the CAS number 2287309-85-5, is a structurally unique organic compound with significant potential in various fields, particularly in pharmaceutical research. This compound belongs to the class of azetidinols, which are four-membered ring structures with hydroxyl groups, and its fluorinated phenyl substituent adds complexity to its chemical profile. The hydrochloride salt form indicates that it is commonly used in its protonated state, which may enhance its solubility and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The presence of a fluorine atom in the phenyl ring of 3-(2-Fluorophenyl)azetidin-3-ol hydrochloride suggests that this compound may exhibit improved stability and selectivity compared to its non-fluorinated counterparts. Fluorine substitution often leads to enhanced lipophilicity, which can be advantageous in drug design for targeting specific biological pathways.

Research into azetidinols has revealed their potential as inhibitors of various enzymes and receptors. For instance, studies have shown that azetidinols can act as potent inhibitors of histone deacetylases (HDACs), which are key targets in cancer therapy. The unique structure of 3-(2-Fluorophenyl)azetidin-3-ol hydrochloride may allow it to interact with HDACs in a manner that differs from traditional inhibitors, potentially offering new avenues for treating diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its enzymatic inhibitory properties, the compound has been explored for its role in modulating ion channels. Ion channels are critical for cellular communication and are implicated in a wide range of diseases, including epilepsy, pain, and cardiovascular disorders. The ability of 3-(2-Fluorophenyl)azetidin-3-ol hydrochloride to influence ion channel activity could make it a valuable tool in developing novel therapeutic agents.

The synthesis of 3-(2-Fluorophenyl)azetidin-3-ol hydrochloride involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are essential for studying the compound's biological activity and pharmacokinetics. The use of microwave-assisted synthesis and continuous flow reactors has also improved the efficiency and scalability of its production.

From a pharmacological standpoint, the compound has demonstrated promising results in preclinical studies. Animal models have shown that it exhibits good bioavailability and minimal toxicity at therapeutic doses. These findings suggest that 3-(2-Fluorophenyl)azetidin-3-ol hydrochloride could be a viable candidate for further clinical development. However, additional studies are required to fully understand its mechanism of action and long-term safety profile.

In conclusion, 3-(2-Fluorophenyl)azetidin-3-ol hydrochloride, with its unique chemical structure and promising biological properties, represents an exciting area of research in medicinal chemistry. Its potential applications span across various therapeutic areas, making it a compound of significant interest for both academic and industrial researchers.